Cas no 693803-47-3 (Carbamic acid, (4-?cyanophenyl)?methyl-?, 1,?1-?dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (4-?cyanophenyl)?methyl-?, 1,?1-?dimethylethyl ester (9CI)
• CAS No: 693803-47-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6432586
• PubChem ID: 62982576
• Update Time: 2025-05-24

Carbamic acid, (4-?cyanophenyl)?methyl-?, 1,?1-?dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyanophenyl)-N-methylcarbamate
• AKOS012280865
• 693803-47-3
• MFCD17150771
• D84455
• tert-Butyl 4-cyanophenyl(methyl)carbamate
• EN300-3569118
• Carbamic acid, (4-cyanophenyl)methyl-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (4-?cyanophenyl)?methyl-?, 1,?1-?dimethylethyl ester (9CI)

• Inchi： 1S/C13H16N2O2/c1-13(2,3)17-12(16)15(4)11-7-5-10(9-14)6-8-11/h5-8H,1-4H3
• InChI Key： QCGUUPBIHKRCKA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=CC=C(C#N)C=C1)C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 352.2±25.0 °C(Predicted)
• pka: -3.25±0.50(Predicted)

Additional information on Carbamic acid, (4-?cyanophenyl)?methyl-?, 1,?1-?dimethylethyl ester (9CI)

Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) and Its Significance in Modern Chemical Research

Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) (CAS No. 693803-47-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural framework, combines a cyanophenyl group with a dimethylethyl ester moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the cyanophenyl group introduces a potent electron-withdrawing effect, which can influence the reactivity and binding properties of the molecule, making it particularly valuable in drug design and development.

The significance of this compound lies in its potential applications across multiple domains of chemical research. In pharmaceutical chemistry, Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) serves as a key building block for the synthesis of novel therapeutic agents. Its structural features allow for modifications that can enhance binding affinity to biological targets, thereby improving the efficacy of potential drugs. The dimethylethyl ester group provides a site for further functionalization, enabling chemists to tailor the molecule for specific biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting complex biological pathways. Carbamic acid derivatives have been extensively studied for their ability to modulate enzyme activity and receptor interactions. The cyanophenyl moiety in this compound contributes to its ability to interact with biological systems through hydrogen bonding and hydrophobic interactions, making it an attractive scaffold for designing inhibitors with high specificity and selectivity.

One of the most compelling aspects of Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) is its role in the synthesis of molecules that exhibit anti-inflammatory properties. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Researchers have leveraged the structural flexibility of this compound to develop novel anti-inflammatory agents that target key inflammatory pathways. The cyanophenyl group has been shown to enhance the potency of such agents by improving their interaction with target enzymes and receptors.

The compound's utility extends beyond pharmaceutical applications into the realm of materials science. The unique electronic properties of the cyanophenyl group make it an interesting candidate for use in organic electronics and optoelectronic devices. By incorporating this moiety into molecular frameworks, scientists aim to develop materials with enhanced charge transport capabilities and improved stability under various conditions. These advancements could lead to the development of more efficient solar cells, light-emitting diodes (LEDs), and other electronic components.

Recent studies have also highlighted the potential of Carbamic acid derivatives as probes for biochemical research. The ability to modify specific functional groups within these molecules allows researchers to study enzyme mechanisms and protein-protein interactions with high precision. For instance, fluorescently labeled derivatives of this compound have been used to visualize protein dynamics in living cells, providing valuable insights into cellular processes at a molecular level.

The synthesis of Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of a cyanophenyl intermediate followed by esterification with dimethylethanolamine under controlled conditions. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The compound's stability under various storage conditions is another critical factor that contributes to its practicality in research settings. Proper handling and storage protocols are essential to maintain its integrity and prevent degradation. Researchers have developed optimized storage conditions that minimize exposure to light and moisture, ensuring that the compound remains viable for extended periods.

In conclusion, Carbamic acid, (4-cyanophenyl)methyl-?, 1,?1-?dimethylethyl ester (9CI) represents a significant advancement in chemical research with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable tool for developing novel therapeutic agents and functional materials. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.